Cas no 1756-65-6 (Benzenepropanoic acid, b-ethyl-4-methoxy-a-(4-methoxyphenyl)-)
1756-65-6 structure
Product Name:Benzenepropanoic acid, b-ethyl-4-methoxy-a-(4-methoxyphenyl)-
CAS No:1756-65-6
MF:C19H22O4
MW:314.375586032867
CID:225944
PubChem ID:223365
Update Time:2025-04-19
Benzenepropanoic acid, b-ethyl-4-methoxy-a-(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, b-ethyl-4-methoxy-a-(4-methoxyphenyl)-
- 2,3-bis(4-methoxyphenyl)pentanoic acid
- (+-)-erythro-2,3-Bis-(4-methoxy-phenyl)-valeriansaeure
- (+-)-erythro-2,3-bis-(4-methoxy-phenyl)-valeric acid
- (2R*,3S*)-2,3-bis(4-methoxyphenyl)pentanoic acid
- 2,3-Bis(4-methoxyphenyl)valeriansaeure
- AC1L5CI6
- AC1Q5RST
- AG-K-03697
- AR-1D2266
- CTK4D5970
- NSC10947
- DTXSID90278993
- NSC-10947
- 1756-65-6
-
- Inchi: 1S/C19H22O4/c1-4-17(13-5-9-15(22-2)10-6-13)18(19(20)21)14-7-11-16(23-3)12-8-14/h5-12,17-18H,4H2,1-3H3,(H,20,21)
- InChI Key: BZSHUBXBMWOXAU-UHFFFAOYSA-N
- SMILES: OC(C(C1C=CC(=CC=1)OC)C(C1C=CC(=CC=1)OC)CC)=O
Computed Properties
- Exact Mass: 314.15186
- Monoisotopic Mass: 314.15180918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.76
Benzenepropanoic acid, b-ethyl-4-methoxy-a-(4-methoxyphenyl)- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
1756-65-6 (Benzenepropanoic acid, b-ethyl-4-methoxy-a-(4-methoxyphenyl)-) Related Products
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